molecular formula C8H11N3 B8575716 1-(5-Methylpyrimidin-2-yl)cyclopropanamine

1-(5-Methylpyrimidin-2-yl)cyclopropanamine

Cat. No.: B8575716
M. Wt: 149.19 g/mol
InChI Key: WJTYEAPZYOHBNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Methylpyrimidin-2-yl)cyclopropanamine is a useful research compound. Its molecular formula is C8H11N3 and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11N3

Molecular Weight

149.19 g/mol

IUPAC Name

1-(5-methylpyrimidin-2-yl)cyclopropan-1-amine

InChI

InChI=1S/C8H11N3/c1-6-4-10-7(11-5-6)8(9)2-3-8/h4-5H,2-3,9H2,1H3

InChI Key

WJTYEAPZYOHBNH-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(N=C1)C2(CC2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-methylpyrimidine-2-carbonitrile (200 mg, 1.7 mmol, 1 eq) in dry THF under an argon atmosphere was added titanium isopropoxide (0.58 ml, 2.0 mmol, 1.2 eq) slowly at ambient temperature and the reaction mixture was stirred for 15 mins Ethyl magnesium bromide (1M solution) in THF (4 ml, 4.0 mmol, 2.4 eq) was added via syringe slowly at ambient temperature. Then the reaction mixture was stirred for an hour. BF3.EtO (0.36 ml, 2.6 mmol, 1.5 eq) was added slowly through syringe to the mixture at 0° C. The mixture was allowed to attain ambient temperature and stirred for another one hour. 10 ml of water was added to the reaction mixture which was then filtered through Celite and the bed washed with water and ethyl acetate. The filtrate was basified with 10% NaOH solution (pH=9) then extracted with DCM. The organic was washed with brine solution, dried over sodium sulphate and concentrated to give the crude product which was taken for coupling reaction without further purification. Yield: 125 mg (crude).
Quantity
200 mg
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.58 mL
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
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Quantity
4 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
reactant
Reaction Step Four

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